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Compound of Interest

Compound Name: Pigment Yellow 110

Cat. No.: B1436609

Introduction to Pigment Yellow 110 (C.l. 56280)

Pigment Yellow 110 (PY110), chemically classified as an isoindolinone, is a high-performance
organic pigment known for its vibrant reddish-yellow hue.[1] Its C.l. Name is Pigment Yellow
110 and its CAS number is 5590-18-1.[2][3] This pigment is widely utilized in demanding
applications such as automotive coatings, industrial paints, plastics, and specialized inks due to
its exceptional fastness properties.[4]

A defining characteristic of pigments, as opposed to dyes, is their inherent insolubility in the
application medium.[5] The performance of Pigment Yellow 110 is therefore not typically
characterized by quantitative solubility values (e.g., g/L). Instead, its interaction with organic
solvents is measured by its "solvent fastness" or "bleeding resistance.” This metric evaluates
the extent to which the pigment color leaches into a solvent, a critical factor for preventing color
migration and ensuring the stability of the final product. High solvent fastness corresponds to

extremely low solubility.

This guide provides a comprehensive overview of the solvent resistance of Pigment Yellow
110 and outlines a standardized protocol for its evaluation.

Solvent Resistance Data for Pigment Yellow 110

The following table summarizes the solvent resistance of Pigment Yellow 110 in various
common organic solvents. The data is compiled from technical datasheets and is presented
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using a standard 1-5 scale, where 5 denotes excellent resistance (no bleeding or discoloration)
and 1 denotes poor resistance.

Resistance Rating

Solvent Solvent Class Source(s)
(1-5 Scale)

Butyl Acetate Ester 4-5 [3]

Benzene Aromatic Hydrocarbon 4-5 [3]

Xylene Aromatic Hydrocarbon 5 (Excellent) [6]

Ketones (general) Ketone 4-5 [3]

Methyl Ethyl Ketone

Ketone 5 (Excellent) [6]
(MEK)
Ethyl Alcohol

Alcohol 5 [3](6]
(Ethanol)
Mineral Spirits Aliphatic Hydrocarbon 5 (Excellent) [6]
Ethyl Acetate Ester 5 (Excellent) [6]

Note on Rating Scale:

5 (Excellent): No coloration of the solvent is observed.

4 (Very Good): Very slight coloration of the solvent.

3 (Good): Slight but noticeable coloration of the solvent.

2 (Fair): Considerable coloration of the solvent.

1 (Poor): Strong coloration of the solvent.

As the data indicates, Pigment Yellow 110 demonstrates very good to excellent resistance
across a broad spectrum of organic solvents, from polar alcohols and ketones to nonpolar
aromatic hydrocarbons. This robust performance underscores its suitability for applications
involving aggressive solvent systems.
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Experimental Protocol: Determination of Solvent
Fastnhess (Bleeding Test)

This section details a standardized laboratory procedure for evaluating the resistance of
Pigment Yellow 110 to organic solvents, adapted from industry-standard test methods.[7]

3.1 Objective: To qualitatively assess the solubility of a pigment by observing the degree of
coloration (bleeding) imparted to a specific organic solvent under controlled conditions.

3.2 Materials and Equipment:

e Pigment Yellow 110 powder

o Test solvent(s)

¢ Analytical balance (£0.001 g)

e 50 mL Erlenmeyer flasks with stoppers

o Flask shaker

o Whatman No. 44 filter paper (or equivalent ashless grade)
e Filter funnel and stand

e Test tubes or cuvettes

» White porcelain spot tile or a white background for observation
3.3 Procedure:

o Sample Preparation: Accurately weigh 0.5 g of Pigment Yellow 110 powder and transfer it
into a 50 mL Erlenmeyer flask.

e Solvent Addition: Add 20 mL of the test solvent to the flask.

o Agitation: Securely stopper the flask and place it on a flask shaker. Agitate the mixture at a
consistent speed for 30 minutes at room temperature.
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« Filtration: Immediately after shaking, filter the dispersion through a fresh Whatman No. 44
filter paper to separate the solid pigment from the solvent. Collect the filtrate in a clean test

tube.

o Observation: Place the test tube of filtrate against a white background. Observe the color of
the filtrate.

o Assessment: Assess the degree of bleeding based on the 1-5 scale described in Section 2.0.
A completely colorless filtrate indicates excellent resistance (Rating 5).

3.4 Safety Precautions:
 All procedures should be performed in a well-ventilated fume hood.

o Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat, must be worn.

o Consult the Safety Data Sheet (SDS) for each solvent before use.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the solvent fastness determination protocol.
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Preparation

1. Weigh 0.5g
Pigment Yellow 110

2. Add 20mL
Test Solvent

Procgssing

3. Agitate Mixture
(30 min @ RT)

4. Filter Dispersion
(Separate Solid & Liquid)

Anaysis
5. Observe Filtrate
Against White Background

6. Assess Coloration
(Rating 1-5)

Click to download full resolution via product page

Caption: Workflow for Determining Pigment Solvent Fastness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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